Cas no 193215-53-1 (Cobalt lithium manganese nickel oxide (Co0.2LiMn0.3Ni0.5O2))

• Product Name: Cobalt lithium manganese nickel oxide (Co0.2LiMn0.3Ni0.5O2)
• CAS No: 193215-53-1
• MF: CoH₃LiMnNiO
• MW: 198.528871774673
• CID: 5146600
• PubChem ID: 169407970
• Update Time: 2026-03-03

Cobalt lithium manganese nickel oxide (Co0.2LiMn0.3Ni0.5O2) Chemical and Physical Properties

Names and Identifiers

• Cobalt lithium manganese nickel oxide (Co0.2LiMn0.3Ni0.5O2)
• Lithium Nickel Manganese Cobalt Oxide (LiNi0.5Mn0.3Co0.2O2)
• Lithium Nickel Manganese Cobalt Oxide (LiNi0.4Mn0.4Co0.2O2)
• 179802-95-0
• 193215-96-2
• Lithium Nickel Manganese Cobalt Oxide (LiNi0.8Mn0.1Co0.1O2)
• 193215-53-1
• MFCD34597912
• 193215-05-3
• Lithium Nickel Manganese Cobalt Oxide (LiNi0.6Mn0.2Co0.2O2)

• Inchi： 1S/Co.Li.Mn.Ni.H2O.H/h;;;;1H2;
• InChI Key： USJJOVWZWUIGHY-UHFFFAOYSA-N
• SMILES： [LiH].[Mn].[Ni].[Co].O

Computed Properties

• Exact Mass: 469.60957g/mol
• Monoisotopic Mass: 469.60957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 15
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7Ų

Additional information on Cobalt lithium manganese nickel oxide (Co0.2LiMn0.3Ni0.5O2)

Cobalt lithium manganese nickel oxide (Co_0.2Li_0.3Ni_0.5O₂) and CAS No. 193215-53-1: A Comprehensive Overview of Advanced Oxide Materials

The compound Cobalt lithium manganese nickel oxide (Co_0.2Li_0.3Ni_0.5O₂), identified by the CAS number CAS No. 193215-53-1, represents a cutting-edge material in the field of advanced oxide compounds. This compound has garnered significant attention due to its unique chemical composition and exceptional performance in various applications, particularly in energy storage and catalysis. The precise stoichiometric ratio of cobalt, lithium, manganese, and nickel in its structure contributes to its remarkable electrochemical properties, making it a promising candidate for next-generation battery technologies.

In recent years, the demand for high-performance materials that can enhance the efficiency and longevity of energy storage systems has surged. Among these materials, transition metal oxides have emerged as key candidates due to their ability to exhibit superior electrochemical performance. The Cobalt lithium manganese nickel oxide (Co_0.2Li_0.3Ni_0.5O₂) compound stands out in this category due to its unique crystal structure and chemical stability. This structure allows for efficient charge/discharge cycles, high energy density, and excellent cycle life, which are critical factors for applications in lithium-ion batteries.

The synthesis of Cobalt lithium manganese nickel oxide (Co_0.2Li_0.3Ni_0.5O²) involves a meticulous process that ensures the precise incorporation of each metal ion into the oxide lattice. This process typically involves sol-gel methods, hydrothermal synthesis, or combustion techniques, each of which plays a crucial role in determining the final properties of the material. The use of these advanced synthetic routes allows for the creation of highly crystalline and uniform particles, which are essential for achieving optimal electrochemical performance.

The application of Cobalt lithium manganese nickel oxide (Co_0.2Li